5-Fluoro-2-methyl-(tributylstannyl)benzene
Overview
Description
Mechanism of Action
The mechanism of action of 5-Fluoro-2-methyl-(tributylstannyl)benzene is not well understood. However, it is believed to act as a nucleophile in various reactions, where it attacks electrophilic centers. It is also believed to act as a ligand in various catalytic reactions, where it coordinates with metal ions to facilitate the reaction.
Biochemical and Physiological Effects
There is limited information on the biochemical and physiological effects of this compound. However, it is known to be toxic and can cause harm to living organisms. Therefore, it should be handled with care and disposed of properly.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-Fluoro-2-methyl-(tributylstannyl)benzene in lab experiments is its ability to act as a versatile reagent in various reactions. It is also relatively easy to synthesize and purify, making it a cost-effective option. However, its toxicity and potential harm to living organisms are significant limitations, and it should be handled with care.
Future Directions
There are several future directions for the use of 5-Fluoro-2-methyl-(tributylstannyl)benzene in scientific research. One potential direction is its use in the synthesis of new pharmaceuticals and agrochemicals. It can also be used in the development of new materials with unique properties. Additionally, further research is needed to understand its mechanism of action and potential applications in various fields of research.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research. Its unique properties make it an essential component in various fields of research, particularly in organic chemistry. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand its potential applications and limitations.
Scientific Research Applications
5-Fluoro-2-methyl-(tributylstannyl)benzene has been widely used in scientific research, particularly in the field of organic chemistry. It is used as a reagent in various reactions, such as Suzuki-Miyaura cross-coupling reactions, Sonogashira coupling reactions, and Heck reactions. It is also used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials.
properties
IUPAC Name |
tributyl-(5-fluoro-2-methylphenyl)stannane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F.3C4H9.Sn/c1-6-2-4-7(8)5-3-6;3*1-3-4-2;/h2,4-5H,1H3;3*1,3-4H2,2H3; |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHPAIXYRCCMPSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=C(C=CC(=C1)F)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H33FSn |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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